Cas no 2228004-00-8 (tert-butyl 2-(1S)-1-hydroxyethylmorpholine-4-carboxylate)
tert-butyl 2-(1S)-1-hydroxyethylmorpholine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 2-(1S)-1-hydroxyethylmorpholine-4-carboxylate
- tert-butyl 2-[(1S)-1-hydroxyethyl]morpholine-4-carboxylate
- 4-Morpholinecarboxylic acid, 2-[(1S)-1-hydroxyethyl]-, 1,1-dimethylethyl ester
- SCHEMBL15788104
- 2228004-00-8
- tert-butyl 2-[(1S)-1-hydroxyethyl]morpholine-4-carboxylate
- EN300-1882981
-
- Inchi: 1S/C11H21NO4/c1-8(13)9-7-12(5-6-15-9)10(14)16-11(2,3)4/h8-9,13H,5-7H2,1-4H3/t8-,9?/m0/s1
- InChI Key: YISREGIVFNMYSB-IENPIDJESA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCOC([C@@H](O)C)C1
Computed Properties
- Exact Mass: 231.14705815g/mol
- Monoisotopic Mass: 231.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 59Ų
Experimental Properties
- Density: 1.107±0.06 g/cm3(Predicted)
- Boiling Point: 329.4±27.0 °C(Predicted)
- pka: 14.43±0.20(Predicted)
tert-butyl 2-(1S)-1-hydroxyethylmorpholine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1882981-0.05g |
tert-butyl 2-[(1S)-1-hydroxyethyl]morpholine-4-carboxylate |
2228004-00-8 | 95% | 0.05g |
$218.0 | 2023-09-18 | |
| Enamine | EN300-1882981-0.1g |
tert-butyl 2-[(1S)-1-hydroxyethyl]morpholine-4-carboxylate |
2228004-00-8 | 95% | 0.1g |
$326.0 | 2023-09-18 | |
| Enamine | EN300-1882981-0.25g |
tert-butyl 2-[(1S)-1-hydroxyethyl]morpholine-4-carboxylate |
2228004-00-8 | 95% | 0.25g |
$466.0 | 2023-09-18 | |
| Enamine | EN300-1882981-0.5g |
tert-butyl 2-[(1S)-1-hydroxyethyl]morpholine-4-carboxylate |
2228004-00-8 | 95% | 0.5g |
$735.0 | 2023-09-18 | |
| Enamine | EN300-1882981-1.0g |
tert-butyl 2-[(1S)-1-hydroxyethyl]morpholine-4-carboxylate |
2228004-00-8 | 95% | 1g |
$943.0 | 2023-06-01 | |
| Enamine | EN300-1882981-2.5g |
tert-butyl 2-[(1S)-1-hydroxyethyl]morpholine-4-carboxylate |
2228004-00-8 | 95% | 2.5g |
$1848.0 | 2023-09-18 | |
| Enamine | EN300-1882981-5.0g |
tert-butyl 2-[(1S)-1-hydroxyethyl]morpholine-4-carboxylate |
2228004-00-8 | 95% | 5g |
$2732.0 | 2023-06-01 | |
| Enamine | EN300-1882981-10.0g |
tert-butyl 2-[(1S)-1-hydroxyethyl]morpholine-4-carboxylate |
2228004-00-8 | 95% | 10g |
$4052.0 | 2023-06-01 | |
| Enamine | EN300-1882981-1g |
tert-butyl 2-[(1S)-1-hydroxyethyl]morpholine-4-carboxylate |
2228004-00-8 | 95% | 1g |
$943.0 | 2023-09-18 | |
| Enamine | EN300-1882981-5g |
tert-butyl 2-[(1S)-1-hydroxyethyl]morpholine-4-carboxylate |
2228004-00-8 | 95% | 5g |
$2732.0 | 2023-09-18 |
tert-butyl 2-(1S)-1-hydroxyethylmorpholine-4-carboxylate Related Literature
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
Additional information on tert-butyl 2-(1S)-1-hydroxyethylmorpholine-4-carboxylate
tert-butyl 2-(1S)-1-hydroxyethylmorpholine-4-carboxylate: A Comprehensive Overview
tert-butyl 2-(1S)-1-hydroxyethylmorpholine-4-carboxylate (CAS No. 2228004-00-8) is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a versatile building block in synthetic chemistry. In this article, we delve into the properties, synthesis, and applications of tert-butyl 2-(1S)-1-hydroxyethylmorpholine-4-carboxylate, while incorporating the latest research findings to provide a comprehensive understanding of its significance.
The molecular structure of tert-butyl 2-(1S)-1-hydroxyethylmorpholine-4-carboxylate is characterized by a morpholine ring system, which is a six-membered heterocycle containing one oxygen atom and one nitrogen atom. The morpholine ring is substituted at the 4-position with a tert-butyl group and at the 2-position with an (1S)-1-hydroxyethyl group. This stereochemistry at the hydroxyl group introduces chirality to the molecule, which is crucial for its biological activity and selectivity. The carboxylic acid derivative nature of this compound makes it amenable to various chemical transformations, further enhancing its utility in synthetic processes.
Recent studies have highlighted the importance of tert-butyl 2-(1S)-1-hydroxyethylmorpholine-4-carboxylate in medicinal chemistry. Researchers have explored its role as a potential lead compound for the development of new drugs targeting various therapeutic areas, including central nervous system disorders and inflammatory diseases. The morpholine ring system is known for its ability to form hydrogen bonds, which contributes to its bioavailability and pharmacokinetic properties. Moreover, the stereochemistry at the hydroxyl group plays a pivotal role in determining the compound's interaction with biological targets, making it a valuable tool in enantioselective synthesis.
The synthesis of tert-butyl 2-(1S)-1-hydroxyethylmorpholine-4-carboxylate involves a multi-step process that typically begins with the preparation of the morpholine ring. This is followed by selective substitution reactions to introduce the tert-butyl and hydroxylethyl groups at specific positions on the ring. The stereochemical control during these steps is critical to ensure the desired configuration at the hydroxyl group. Recent advancements in asymmetric synthesis techniques have enabled researchers to achieve high enantiomeric excess in the preparation of this compound, further enhancing its value for pharmaceutical applications.
In terms of applications, tert-butyl 2-(1S)-1-hydroxyethylmorpholine-4-carboxylate has been utilized as an intermediate in the synthesis of complex molecules with bioactive properties. Its ability to undergo various functional group transformations makes it a versatile building block in organic synthesis. For instance, researchers have employed this compound as a starting material for the construction of peptide-like molecules and other bioactive agents. Additionally, its use in medicinal chemistry has been supported by preclinical studies that demonstrate its potential as an anti-inflammatory agent and a modulator of cellular signaling pathways.
Recent research has also focused on understanding the pharmacokinetic profile of tert-butyl 2-(1S)-1-hydroxyethylmorpholine-4-carboxylate. Studies have shown that this compound exhibits favorable absorption and distribution properties, which are essential for its potential use as an oral drug delivery agent. Furthermore, investigations into its metabolic pathways have provided insights into its stability and clearance mechanisms within biological systems. These findings underscore its suitability as a lead compound for drug development programs targeting chronic diseases such as neurodegenerative disorders and autoimmune conditions.
In conclusion, tert-butyl 2-(1S)-1-hydroxyethylmorpholine-4-carboxylate (CAS No. 2228004-00-8) stands out as a significant compound in contemporary organic and medicinal chemistry. Its unique structural features, coupled with advancements in synthetic methodologies and pharmacological studies, position it as a promising candidate for developing innovative therapeutic agents. As research continues to unravel its full potential, this compound is expected to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.
2228004-00-8 (tert-butyl 2-(1S)-1-hydroxyethylmorpholine-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)